Cas no 2228825-07-6 (2-methoxy-3-methyl-3-(pyrimidin-5-yl)butanoic acid)

• Product Name: 2-methoxy-3-methyl-3-(pyrimidin-5-yl)butanoic acid
• CAS No: 2228825-07-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5922279
• PubChem ID: 165760911
• Update Time: 2025-06-08

2-methoxy-3-methyl-3-(pyrimidin-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methyl-3-(pyrimidin-5-yl)butanoic acid
• EN300-1756517
• 2228825-07-6

• Inchi： 1S/C10H14N2O3/c1-10(2,8(15-3)9(13)14)7-4-11-6-12-5-7/h4-6,8H,1-3H3,(H,13,14)
• InChI Key： PHGDWYXJXNXZQC-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1=CN=CN=C1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-methoxy-3-methyl-3-(pyrimidin-5-yl)butanoic acid

Research Brief on 2-Methoxy-3-methyl-3-(pyrimidin-5-yl)butanoic Acid (CAS: 2228825-07-6): Recent Advances and Applications

The compound 2-methoxy-3-methyl-3-(pyrimidin-5-yl)butanoic acid (CAS: 2228825-07-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-methoxy-3-methyl-3-(pyrimidin-5-yl)butanoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions (PPIs). Its pyrimidine moiety and chiral center make it a versatile scaffold for designing compounds with high affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing inhibitors for the p53-MDM2 interaction, a critical target in oncology.

In terms of synthetic methodology, advances in asymmetric catalysis have enabled the efficient production of enantiomerically pure 2-methoxy-3-methyl-3-(pyrimidin-5-yl)butanoic acid. Researchers have employed palladium-catalyzed cross-coupling reactions and enzymatic resolution techniques to achieve high yields and optical purity, as detailed in a recent ACS Catalysis publication. These improvements are pivotal for scaling up production for preclinical studies.

Pharmacological evaluations have revealed promising pharmacokinetic properties, including good oral bioavailability and metabolic stability. In vitro assays using cancer cell lines showed that derivatives of this compound exhibit potent anti-proliferative effects, particularly in p53-mutant tumors. However, further in vivo studies are needed to validate these findings and assess potential toxicity.

Beyond oncology, emerging applications include its use as a building block for antiviral agents. A 2024 preprint on bioRxiv reported its incorporation into nucleotide analogs targeting RNA-dependent RNA polymerases, showing efficacy against flaviviruses. This underscores the compound's broad utility in addressing unmet medical needs.

In conclusion, 2-methoxy-3-methyl-3-(pyrimidin-5-yl)butanoic acid represents a multifaceted tool in medicinal chemistry, with applications spanning from cancer therapeutics to antiviral drug development. Ongoing research aims to optimize its derivatives for clinical translation while exploring novel biological targets. Collaborative efforts between academic and industrial researchers are expected to accelerate its development pipeline in the coming years.